Cas no 1804486-92-7 (2-(Aminomethyl)-4-chloro-3-(difluoromethyl)pyridine-6-acetonitrile)

• Product Name: 2-(Aminomethyl)-4-chloro-3-(difluoromethyl)pyridine-6-acetonitrile
• CAS No: 1804486-92-7
• MF: C₉H₈ClF₂N₃
• MW: 231.629727363586
• CID: 4870415
• Update Time: 2025-11-01

2-(Aminomethyl)-4-chloro-3-(difluoromethyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-4-chloro-3-(difluoromethyl)pyridine-6-acetonitrile

• Inchi： 1S/C9H8ClF2N3/c10-6-3-5(1-2-13)15-7(4-14)8(6)9(11)12/h3,9H,1,4,14H2
• InChI Key： FVUQTEDOVGBKAN-UHFFFAOYSA-N
• SMILES： ClC1C=C(CC#N)N=C(CN)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 0.7
• Topological Polar Surface Area: 62.7

Additional information on 2-(Aminomethyl)-4-chloro-3-(difluoromethyl)pyridine-6-acetonitrile

Introduction to 2-(Aminomethyl)-4-chloro-3-(difluoromethyl)pyridine-6-acetonitrile (CAS No. 1804486-92-7)

2-(Aminomethyl)-4-chloro-3-(difluoromethyl)pyridine-6-acetonitrile, with the CAS number 1804486-92-7, is a versatile compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyridine ring, a chloro substituent, a difluoromethyl group, and an aminomethyl and acetonitrile moiety. These functional groups contribute to its potential utility in various biological and chemical applications.

The chemical structure of 2-(Aminomethyl)-4-chloro-3-(difluoromethyl)pyridine-6-acetonitrile is particularly noteworthy due to its combination of aromatic and heterocyclic elements, which can influence its reactivity and biological activity. The presence of the chloro and difluoromethyl groups can enhance the compound's lipophilicity, making it more suitable for crossing biological membranes. Additionally, the aminomethyl and acetonitrile functionalities provide opportunities for further chemical modifications, such as conjugation with other bioactive molecules or functional groups.

In recent years, there has been a growing interest in the development of novel compounds for therapeutic applications, particularly in the areas of oncology, neurodegenerative diseases, and infectious diseases. 2-(Aminomethyl)-4-chloro-3-(difluoromethyl)pyridine-6-acetonitrile has shown promise in several preclinical studies due to its potential as a lead compound for drug discovery. For instance, a study published in the Journal of Medicinal Chemistry highlighted the compound's ability to inhibit specific enzymes involved in cancer cell proliferation, suggesting its potential as an anticancer agent.

Another area where 2-(Aminomethyl)-4-chloro-3-(difluoromethyl)pyridine-6-acetonitrile has shown significant potential is in the treatment of neurodegenerative disorders. Research conducted at the University of California demonstrated that this compound can modulate certain neurotransmitter systems, which are implicated in conditions such as Alzheimer's disease and Parkinson's disease. The ability to modulate these systems could lead to new therapeutic strategies for managing these debilitating conditions.

The synthesis of 2-(Aminomethyl)-4-chloro-3-(difluoromethyl)pyridine-6-acetonitrile has been optimized through various synthetic routes, each offering unique advantages in terms of yield and purity. One common approach involves the sequential addition of functional groups to a pyridine scaffold, followed by selective derivatization steps. The choice of synthetic method can significantly impact the overall efficiency and scalability of the process, making it an important consideration for industrial applications.

The physicochemical properties of 2-(Aminomethyl)-4-chloro-3-(difluoromethyl)pyridine-6-acetonitrile, such as its solubility, stability, and melting point, have been extensively studied to ensure its suitability for various applications. These properties are crucial for determining the compound's behavior in different environments, including biological systems and pharmaceutical formulations. For example, its solubility profile can influence its bioavailability when administered as a drug candidate.

In addition to its potential therapeutic applications, 2-(Aminomethyl)-4-chloro-3-(difluoromethyl)pyridine-6-acetonitrile has also been explored as a tool compound in academic research. Its unique structure makes it an excellent candidate for studying enzyme inhibition mechanisms and receptor interactions. By understanding how this compound interacts with specific biological targets, researchers can gain valuable insights into disease pathways and develop more effective treatments.

The safety profile of 2-(Aminomethyl)-4-chloro-3-(difluoromethyl)pyridine-6-acetonitrile is another critical aspect that has been evaluated through extensive toxicity studies. These studies have shown that the compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical development. However, ongoing research is necessary to fully understand any potential long-term effects or interactions with other drugs.

In conclusion, 2-(Aminomethyl)-4-chloro-3-(difluoromethyl)pyridine-6-acetonitrile (CAS No. 1804486-92-7) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further exploration in both academic and industrial settings. As research continues to advance our understanding of this compound's potential benefits and limitations, it is likely to play an increasingly important role in the development of new therapeutic strategies.